1-Tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate

Specification

• CAS No.: 1293370-64-5
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.287
• IUPAC Name: 1-O-tert-butyl 5-O-methyl 3,4-dihydro-2H-pyridine-1,5-dicarboxylate
• Standard InChI: InChI=1S/C12H19NO4/c1-12(2,3)17-11(15)13-7-5-6-9(8-13)10(14)16-4/h8H,5-7H2,1-4H3
• Standard InChI Key: WRFDLNYBZIBNCC-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCC(=C1)C(=O)OC

Introduction

Chemical Identity and Structural Properties

Molecular Characterization

The compound’s IUPAC name, 1-O-tert-butyl 5-O-methyl 3,4-dihydro-2H-pyridine-1,5-dicarboxylate, reflects its bicyclic structure, which features a six-membered tetrahydropyridine ring substituted at the 1- and 3-positions with tert-butoxycarbonyl (Boc) and methoxycarbonyl groups, respectively. Key physicochemical properties include:

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{19}\text{NO}_{4}$
Molecular Weight	241.29 g/mol
CAS Registry Number	1293370-64-5
SMILES Notation	CC(C)(C)OC(=O)N1CCCC(=C1)C(=O)OC
InChI Key	WRFDLNYBZIBNCC-UHFFFAOYSA-N

The Boc group at the 1-position enhances steric bulk and stability, while the methyl ester at the 3-position offers reactivity for further functionalization.

Synthesis and Manufacturing

Optimization Challenges

Key challenges in synthesis include:

• Regioselectivity: Ensuring precise substitution at the 1- and 3-positions.

• Stereochemical Control: Managing the configuration of chiral centers, though the compound’s stereochemistry remains unspecified in available literature.

Applications in Research and Industry

Materials Science

The compound’s rigid yet flexible ring system makes it a candidate for:

• Ligand Design: Coordination complexes with transition metals for catalysis.

• Polymer Chemistry: Monomers for thermally stable polyamides or polyurethanes.

Supplier	Purity	Price (USD)
Aladdin Scientific	95%	$503.90
American Elements	99%	Quote-based
Enamine	Custom	Inquiry

Suppliers typically provide safety data sheets (SDS) and certificates of analysis (COA) to ensure quality compliance.

Future Directions and Research Gaps

Despite its potential, several areas require further investigation:

• Stereoselective Synthesis: Development of asymmetric methods to access enantiopure forms.

• Biological Profiling: Evaluation of the compound’s pharmacokinetic and toxicological properties.